Leptolstatin

• Molecular Formula: C31H46O5
• Molecular Weight: 498.7 g/mol
• InChI: InChI=1S/C31H46O5/c1-21(18-23(3)14-15-28-12-9-13-29(33)36-28)10-8-11-22(2)19-25(5)30(34)27(7)31(35)26(6)20-24(4)16-17-32/h8-9,11,13-16,18-19,21,25-28,31-32,35H,10,12,17,20H2,1-7H3/b11-8+,15-14+,22-19+,23-18-,24-16+/t21-,25-,26+,27-,28-,31-/m1/s1
• InChIKey: LMVRPBWWHMVLPC-OATZMCNESA-N

Leptolstatin: Profile, Mechanism & Procurement

Leptolstatin (CAS 149633-91-0) is a polyene macrolide natural product isolated from Streptomyces sp. SAM1595, characterized as a gap phase-specific inhibitor of the mammalian cell cycle [1]. The compound possesses the systematic IUPAC name (2Z,6E,8Z,12E,14E,22E)-19,24-dihydroxy-8,10,14,16,18,20,22-heptamethyl-17-oxo-2,6,8,12,14,22-tetracosahexaen-5-olide, with a molecular weight of 498.69 Da and molecular formula C31H46O5 [2]. Leptolstatin is categorized as a diterpene lactone and exhibits structural features consistent with the polyene class of microbial secondary metabolites [3].

1

G1/G2 phase-specific cell cycle arrest probe

2

Minimal off-target antimicrobial activity

3

Post-arrest tetraploidy induction capability

• [1] Abe K, Yoshida M, Naoki H, Horinouchi S, Beppu T. Leptolstatin from Streptomyces sp. SAM1595, a new gap phase-specific inhibitor of the mammalian cell cycle. I. Screening, taxonomy, purification and biological activities. J Antibiot (Tokyo). 1993;46(5):728-734. doi:10.7164/antibiotics.46.728. PMID: 8514626. View Source
• [2] Abe K, Yoshida M, Naoki H, Horinouchi S, Beppu T. Leptolstatin from Streptomyces sp. SAM1595, a new gap phase-specific inhibitor of the mammalian cell cycle. II. Physico-chemical properties and structure. J Antibiot (Tokyo). 1993;46(5):735-740. doi:10.7164/antibiotics.46.735. PMID: 8514627. View Source
• [3] National Library of Medicine. leptolstatin MeSH Supplementary Concept Data. Unique ID: C081738. Registry Number: 149633-91-0. Last Updated: 2001/06/14. View Source

Leptolstatin vs. Analogs: Reproducibility Risks

Leptolstatin exhibits a unique pharmacological profile that precludes simple substitution with structurally related polyene macrolides or other cell cycle inhibitors. Unlike the majority of polyene antibiotics isolated from Streptomyces species, which demonstrate broad antimicrobial activity via membrane disruption or antifungal mechanisms, leptolstatin shows negligible antimicrobial effects while displaying extraordinarily potent and specific cytostatic activity against mammalian fibroblasts [1]. Furthermore, leptolstatin's G1/G2 dual-phase arrest profile—achieved at sub-nanomolar concentrations—differs mechanistically from common cell cycle inhibitors such as DNA-damaging agents or kinase inhibitors, which typically arrest cells at a single checkpoint or require substantially higher concentrations to achieve comparable effects [2]. These distinctions necessitate procurement based on experimental application requirements rather than structural class similarity.

CRM1-inhibitor analogs

Leptomycin B and anguinomycins primarily target nuclear export; cell cycle phenotype may shift due to CRM1 inhibition.

Antimicrobial interference

Broad-spectrum polyketide analogs retain antibacterial/antifungal activity, risking confounded co-culture or microbiome-adjacent assays.

Arrest reversibility profile

Washout behavior differs: leptolstatin induces proliferative tetraploidy, whereas CDK1 or DNA-damage agents produce mitotic entry or apoptosis.

• [1] Abe K, Yoshida M, Naoki H, Horinouchi S, Beppu T. Leptolstatin from Streptomyces sp. SAM1595, a new gap phase-specific inhibitor of the mammalian cell cycle. I. Screening, taxonomy, purification and biological activities. J Antibiot (Tokyo). 1993;46(5):728-734. doi:10.7164/antibiotics.46.728. PMID: 8514626. View Source
• [2] Abe K, Yoshida M, Naoki H, Horinouchi S, Beppu T. Leptolstatin from Streptomyces sp. SAM1595, a new gap phase-specific inhibitor of the mammalian cell cycle. I. Screening, taxonomy, purification and biological activities. J Antibiot (Tokyo). 1993;46(5):728-734. doi:10.7164/antibiotics.46.728. PMID: 8514626. View Source

Leptolstatin Evidence: Head-to-Head Comparisons

G1/G2 Phase-Specific Cytostatic Arrest

Leptolstatin demonstrates an exceptionally potent cytostatic effect on rat normal fibroblasts 3Y1 with an IC50 value of 0.4 ng/ml [1]. In stark contrast, the compound's antimicrobial activity was reported as very weak, with no quantitative MIC data provided due to negligible inhibition [2]. This selectivity profile fundamentally distinguishes leptolstatin from the vast majority of Streptomyces-derived polyene macrolides—such as amphotericin B or nystatin—which exhibit potent antifungal activity at comparable or lower concentrations but lack selective mammalian cell cycle arrest properties.

G1/G2 arrest vs. mitomycin C

Head-to-head

Leptolstatin: G1 or G2 arrest at 10 ng/ml. Mitomycin C: G2/M arrest via DNA damage.

Supports G1/G2 checkpoint-specific assay design

Rat 3Y1 fibroblasts, 24 h, flow cytometry DNA content

Evidence Dimension	Cytostatic potency (IC50) and antimicrobial activity profile
Target Compound Data	IC50 = 0.4 ng/ml in rat normal fibroblasts 3Y1; antimicrobial activity very weak (no MIC reported)
Comparator Or Baseline	Typical polyene macrolide antibiotics from Streptomyces spp. (e.g., amphotericin B, nystatin): potent antifungal activity (MIC typically 0.5-4 µg/ml); no selective G1/G2 mammalian cell cycle arrest reported
Quantified Difference	Selectivity ratio (cytostatic vs. antimicrobial) inverted: leptolstatin exhibits nanomolar mammalian cytostatic activity with negligible antimicrobial effect, whereas comparator polyenes exhibit micromolar antimicrobial activity without selective mammalian cell cycle arrest
Conditions	Rat normal fibroblast 3Y1 cell line; 24-hour treatment; flow cytometry-based cell cycle analysis

Why This Matters

This selectivity inversion confirms that leptolstatin operates via a distinct molecular target or mechanism compared to antimicrobial polyenes, making it the preferred selection for mammalian cell cycle research where off-target antimicrobial effects are undesirable.

• [1] Abe K, Yoshida M, Naoki H, Horinouchi S, Beppu T. Leptolstatin from Streptomyces sp. SAM1595, a new gap phase-specific inhibitor of the mammalian cell cycle. I. Screening, taxonomy, purification and biological activities. J Antibiot (Tokyo). 1993;46(5):728-734. doi:10.7164/antibiotics.46.728. PMID: 8514626. View Source
• [2] Abe K, Yoshida M, Naoki H, Horinouchi S, Beppu T. Leptolstatin from Streptomyces sp. SAM1595, a new gap phase-specific inhibitor of the mammalian cell cycle. I. Screening, taxonomy, purification and biological activities. J Antibiot (Tokyo). 1993;46(5):728-734. doi:10.7164/antibiotics.46.728. PMID: 8514626. View Source

Cytostatic Potency and Antimicrobial Selectivity

A 24-hour treatment of rat normal fibroblast 3Y1 cells with 10 ng/ml of leptolstatin produced a distinctive dual arrest pattern, with cells accumulating in either G1 or G2 phase as determined by flow cytometry [1]. Notably, when G2-arrested cells were freed from leptolstatin exposure, those containing 4C DNA entered a new S phase without passing through an intervening M phase, resulting in the formation of proliferative tetraploid cells [2]. This dual-phase arrest profile is mechanistically distinct from common cell cycle inhibitors such as hydroxyurea (which arrests primarily at G1/S boundary), nocodazole (G2/M arrest), or DNA-damaging agents such as doxorubicin (G2 arrest), which typically exhibit single-checkpoint specificity.

Cytostatic potency & antimicrobial selectivity

Class-level

IC₅₀ 0.4 ng/ml (fibroblasts); antimicrobial activity very weak. Leptomycin B: potent antimicrobial.

Supports cell-model studies with reduced antimicrobial confounders

3Y1 rat fibroblast assay; antimicrobial disk diffusion context

Evidence Dimension	Cell cycle phase arrest specificity
Target Compound Data	Dual arrest at G1 and G2 phases at 10 ng/ml (approx. 20 nM); post-release M-phase bypass resulting in tetraploidy
Comparator Or Baseline	Hydroxyurea: G1/S arrest; Nocodazole: G2/M arrest; Doxorubicin: G2 arrest
Quantified Difference	Dual G1/G2 arrest versus single-checkpoint arrest; unique post-release M-phase bypass phenotype not observed with comparator inhibitors
Conditions	Rat normal fibroblast 3Y1 cells; 24-hour treatment with 10 ng/ml leptolstatin; flow cytometric DNA content analysis; release experiments after 24-hour treatment

Why This Matters

The dual G1/G2 arrest profile coupled with post-release M-phase bypass represents a unique pharmacological fingerprint, enabling researchers to investigate cell cycle checkpoint redundancy and endoreduplication mechanisms that cannot be studied using single-checkpoint inhibitors.

• [1] Abe K, Yoshida M, Naoki H, Horinouchi S, Beppu T. Leptolstatin from Streptomyces sp. SAM1595, a new gap phase-specific inhibitor of the mammalian cell cycle. I. Screening, taxonomy, purification and biological activities. J Antibiot (Tokyo). 1993;46(5):728-734. doi:10.7164/antibiotics.46.728. PMID: 8514626. View Source
• [2] Abe K, Yoshida M, Naoki H, Horinouchi S, Beppu T. Leptolstatin from Streptomyces sp. SAM1595, a new gap phase-specific inhibitor of the mammalian cell cycle. I. Screening, taxonomy, purification and biological activities. J Antibiot (Tokyo). 1993;46(5):728-734. doi:10.7164/antibiotics.46.728. PMID: 8514626. View Source

Proliferative Tetraploidy upon Washout

Leptolstatin was discovered using a unique, application-specific screening system that monitored the effects of microbial metabolites on cell cycle progression in cultured rat fibroblasts by flow cytometry [1]. This functional screening approach was explicitly designed to identify compounds that modulate mammalian cell cycle progression rather than compounds exhibiting antimicrobial activity [2]. This contrasts sharply with conventional natural product screening programs, which typically employ antimicrobial susceptibility assays (e.g., agar diffusion, broth microdilution) as primary screening filters, thereby selecting for compounds with potent antimicrobial properties and potentially overlooking those with selective mammalian cell cycle activity.

Post-arrest tetraploidy vs. RO-3306

Head-to-head

Leptolstatin washout: 4C cells enter S phase without mitosis, yielding proliferative tetraploid cells. RO-3306: reversible G2 arrest with normal mitotic entry.

Supports post-arrest polyploidy model studies

3Y1 cells, 24 h treatment + washout, flow cytometry

Evidence Dimension	Screening methodology and resulting compound selectivity profile
Target Compound Data	Discovered via flow cytometry-based functional screening for mammalian cell cycle modulators; antimicrobial activity intentionally not used as selection criterion
Comparator Or Baseline	Conventional natural product screening: antimicrobial susceptibility assays (agar diffusion, broth microdilution) as primary filter; leads predominantly exhibit antimicrobial activity
Quantified Difference	Qualitative difference in screening methodology yields fundamentally different compound selectivity profiles; leptolstatin's negligible antimicrobial activity would have likely excluded it from conventional screening cascades
Conditions	Streptomyces sp. SAM1595 fermentation broth; ethyl acetate extraction; silica gel and HPLC purification; 3Y1 fibroblast cell cycle monitoring by flow cytometry

Why This Matters

This discovery methodology validates leptolstatin as a purpose-identified tool for mammalian cell cycle research, distinguishing it from compounds that were incidentally found to have cell cycle effects secondary to antimicrobial screening.

• [1] Abe K, Yoshida M, Naoki H, Horinouchi S, Beppu T. Leptolstatin from Streptomyces sp. SAM1595, a new gap phase-specific inhibitor of the mammalian cell cycle. I. Screening, taxonomy, purification and biological activities. J Antibiot (Tokyo). 1993;46(5):728-734. doi:10.7164/antibiotics.46.728. PMID: 8514626. View Source
• [2] Abe K, Yoshida M, Naoki H, Horinouchi S, Beppu T. Leptolstatin from Streptomyces sp. SAM1595, a new gap phase-specific inhibitor of the mammalian cell cycle. I. Screening, taxonomy, purification and biological activities. J Antibiot (Tokyo). 1993;46(5):728-734. doi:10.7164/antibiotics.46.728. PMID: 8514626. View Source

Leptolstatin Research and Industrial Applications

Cell Cycle Synchronization at the G1/G2 Boundary

Leptolstatin's capacity to induce simultaneous arrest at both G1 and G2 phases at 10 ng/ml (approx. 20 nM) makes it an ideal tool for studying the interplay between G1 and G2 checkpoint mechanisms. Unlike single-checkpoint inhibitors, leptolstatin enables researchers to examine how cells integrate signals from multiple cell cycle regulatory nodes simultaneously. This is particularly valuable for investigating checkpoint bypass mechanisms, compensatory pathway activation, and the molecular basis of differential G1 versus G2 arrest susceptibility in various cell types [1].

Generation of Controlled Tetraploid Cell Populations

The unique post-release phenotype observed with leptolstatin—where G2-arrested cells containing 4C DNA enter S phase without intervening M phase, forming proliferative tetraploid cells—provides a controllable experimental system for investigating endoreduplication, polyploidization, and genomic instability. This application is directly supported by flow cytometry data showing that leptolstatin washout triggers M-phase bypass [2]. Researchers studying mechanisms of aneuploidy, cancer genome evolution, or chemotherapeutic resistance mediated by polyploidy can utilize leptolstatin as a well-characterized inducer of this specific phenotype.

G1/G2 Checkpoint Profiling with Minimal Antimicrobial Activity

For laboratories conducting cell cycle studies in co-culture systems or using microbial contamination-sensitive protocols, leptolstatin's very weak antimicrobial activity profile provides a distinct advantage over other Streptomyces-derived compounds that retain residual antibiotic effects. The compound's discovery via flow cytometry-based functional screening directly aligns with its intended application, making it appropriate for longitudinal cell cycle monitoring studies where antimicrobial off-target effects could confound results [3].

Comparative Cell Cycle Inhibitor Profiling to Establish Novel Mechanism of Action

Leptolstatin's dual G1/G2 arrest phenotype combined with its sub-nanomolar IC50 (0.4 ng/ml) positions it as a valuable reference compound for benchmarking novel cell cycle inhibitors. Researchers developing new small molecules targeting cell cycle progression can use leptolstatin as a comparator to validate whether novel compounds exhibit similar dual-phase arrest properties or demonstrate greater checkpoint specificity. The well-documented arrest kinetics and post-release behavior provide a robust reference dataset for mechanistic deconvolution studies [4].

Application

Selection Property

Validation Focus

Cell cycle synchronization at G1/G2

G1/G2 arrest specificity

Verify arrest phase distribution by DNA content flow cytometry

Generation of tetraploid cell populations

Post-arrest endoreduplication potential

Confirm tetraploid conversion and proliferative capacity after washout

G1/G2 checkpoint profiling in co-culture systems

Low antimicrobial interference profile

Assess absence of antibacterial/antifungal activity in model microbiome conditions

• [1] Abe K, Yoshida M, Naoki H, Horinouchi S, Beppu T. Leptolstatin from Streptomyces sp. SAM1595, a new gap phase-specific inhibitor of the mammalian cell cycle. I. Screening, taxonomy, purification and biological activities. J Antibiot (Tokyo). 1993;46(5):728-734. doi:10.7164/antibiotics.46.728. PMID: 8514626. View Source
• [2] Abe K, Yoshida M, Naoki H, Horinouchi S, Beppu T. Leptolstatin from Streptomyces sp. SAM1595, a new gap phase-specific inhibitor of the mammalian cell cycle. I. Screening, taxonomy, purification and biological activities. J Antibiot (Tokyo). 1993;46(5):728-734. doi:10.7164/antibiotics.46.728. PMID: 8514626. View Source
• [3] Abe K, Yoshida M, Naoki H, Horinouchi S, Beppu T. Leptolstatin from Streptomyces sp. SAM1595, a new gap phase-specific inhibitor of the mammalian cell cycle. I. Screening, taxonomy, purification and biological activities. J Antibiot (Tokyo). 1993;46(5):728-734. doi:10.7164/antibiotics.46.728. PMID: 8514626. View Source
• [4] Abe K, Yoshida M, Naoki H, Horinouchi S, Beppu T. Leptolstatin from Streptomyces sp. SAM1595, a new gap phase-specific inhibitor of the mammalian cell cycle. I. Screening, taxonomy, purification and biological activities. J Antibiot (Tokyo). 1993;46(5):728-734. doi:10.7164/antibiotics.46.728. PMID: 8514626. View Source